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Compound of Interest

Compound Name:
Sodium phenoxyacetate

monohydrate

Cat. No.: B1324497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, and the

physical, chemical, and spectroscopic properties of sodium phenoxyacetate monohydrate. It

is intended to be a valuable resource for researchers, scientists, and professionals involved in

drug development and other scientific disciplines where this compound is of interest.

Chemical Identity and Physical Properties
Sodium phenoxyacetate monohydrate is the sodium salt of phenoxyacetic acid in its

monohydrated form. It is typically a white to off-white crystalline powder.[1]

Table 1: Chemical Identity of Sodium Phenoxyacetate Monohydrate
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Identifier Value

Chemical Name Sodium 2-phenoxyacetate monohydrate

Synonyms
Acetic acid, phenoxy-, sodium salt,

monohydrate; Sodium phenoxyacetate hydrate

Molecular Formula C₈H₇NaO₃·H₂O[2][3]

Molecular Weight 192.14 g/mol [2]

CAS Number 313222-85-4 (monohydrate)[3]

InChI
InChI=1S/C8H8O3.Na.H2O/c9-8(10)6-11-7-4-2-

1-3-5-7;;/h1-5H,6H2,(H,9,10);;1H2/q;+1;/p-1[2]

InChIKey MEQSSBKFRRPKBI-UHFFFAOYSA-M[2]

SMILES C1=CC=C(C=C1)OCC(=O)[O-].[Na+].O[2]

Table 2: Physical Properties of Sodium Phenoxyacetate

Property Value

Appearance White to off-white crystalline powder[1]

Melting Point 266.6 °C (decomposes)[1]

Solubility in Water 223.6 g/L at 20 °C[1][4]

pKa 3.17 (for phenoxyacetic acid)[4]

Vapor Pressure 0 Pa at 25 °C[1]

Density 1.498 g/cm³ at 20 °C[1]

Molecular and Crystal Structure
The molecular structure of sodium phenoxyacetate consists of a phenoxyacetate anion and a

sodium cation. The phenoxyacetate anion is characterized by a phenyl group linked to an

acetate group via an ether linkage. While specific crystallographic data for the monohydrate is
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not readily available, the crystal structure of the closely related sodium phenoxyacetate

hemihydrate has been determined.

In the hemihydrate form, the sodium ions are octahedrally coordinated by oxygen atoms from

the carboxylate groups and water molecules. This coordination leads to the formation of ribbon-

like structures. The phenyl groups are situated on the exterior of these ribbons. It is anticipated

that the monohydrate would exhibit a similar layered structure with water molecules playing a

key role in the crystal packing.

Spectroscopic Properties
The spectroscopic properties of sodium phenoxyacetate are key to its identification and

characterization. The following tables summarize the expected peaks in its FT-IR, ¹H NMR, and

¹³C NMR spectra, based on literature data.[5]

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum of sodium phenoxyacetate shows characteristic bands for the carboxylate

group and the substituted benzene ring. Notably, the strong C=O stretching vibration of the

carboxylic acid is absent and is replaced by the asymmetric and symmetric stretching

vibrations of the carboxylate anion.[5]

Table 3: Characteristic FT-IR Peaks of Sodium Phenoxyacetate

Wavenumber (cm⁻¹) Assignment

~3400 O-H stretch (of hydrate water)

~1610 Asymmetric COO⁻ stretch

~1490 Aromatic C=C stretch

~1410 Symmetric COO⁻ stretch

~1240 Asymmetric C-O-C stretch

~1080 Symmetric C-O-C stretch

~750
C-H out-of-plane bend (monosubstituted

benzene)
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of sodium phenoxyacetate are consistent with its molecular

structure. The spectra are typically recorded in a solvent such as DMSO-d₆ or D₂O.

Table 4: Predicted ¹H NMR Chemical Shifts of Sodium Phenoxyacetate

Chemical Shift (ppm) Multiplicity Assignment

~7.2-7.3 t H-para (aromatic)

~6.9-7.0 t H-meta (aromatic)

~6.8-6.9 d H-ortho (aromatic)

~4.4 s -O-CH₂-

Table 5: Predicted ¹³C NMR Chemical Shifts of Sodium Phenoxyacetate

Chemical Shift (ppm) Assignment

~173 C=O (carboxylate)

~158 C-ortho (aromatic, attached to O)

~129 C-para (aromatic)

~121 C-meta (aromatic)

~115 C-ortho (aromatic)

~67 -O-CH₂-

Experimental Protocols
Synthesis of Sodium Phenoxyacetate Monohydrate
The following protocol is adapted from a patented one-step synthesis method.[6]

Materials:

Phenol
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Chloroacetic acid

Sodium hydroxide

Purified water

Procedure:

Prepare a sodium hydroxide solution of a specific concentration (e.g., 25% w/v) in a reaction

vessel equipped with a stirrer and temperature control.

Cool the sodium hydroxide solution to room temperature.

Sequentially add phenol and chloroacetic acid to the stirred sodium hydroxide solution.

Heat the reaction mixture to 75-95 °C and maintain this temperature for 2-4 hours with

continuous stirring.

After the reaction is complete, cool the solution to allow for crystallization. A temperature of

25-30 °C is typically used for crystallization.

Collect the precipitated solid by filtration (e.g., suction filtration).

Wash the solid with a small amount of cold water to remove any soluble impurities.

Dry the solid product, for example, in a vacuum oven at 70-80 °C, to obtain sodium

phenoxyacetate. The monohydrate will form upon exposure to atmospheric moisture or can

be obtained by controlled hydration.
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Synthesis Workflow of Sodium Phenoxyacetate Monohydrate
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Synthesis Workflow
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Spectroscopic Analysis
FT-IR Spectroscopy:

Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and

pressing it into a transparent disk.

Alternatively, for an Attenuated Total Reflectance (ATR) accessory, place a small amount of

the solid sample directly on the ATR crystal.

Record the spectrum over the range of 4000-400 cm⁻¹.

Identify the characteristic peaks and compare them with the reference data.

NMR Spectroscopy:

Dissolve an appropriate amount of the sample in a deuterated solvent (e.g., D₂O or DMSO-

d₆) in an NMR tube.

Acquire the ¹H and ¹³C NMR spectra using a suitable NMR spectrometer.

Process the spectra (Fourier transform, phase correction, and baseline correction).

Determine the chemical shifts (referenced to an internal standard like TMS or the residual

solvent peak), multiplicities, and integration values.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Analysis Workflow
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Spectroscopic Analysis Workflow

Biological and Pharmacological Relevance
Sodium phenoxyacetate has applications in both the agricultural and pharmaceutical industries.

Herbicidal Activity
Phenoxyacetic acid and its salts are known for their herbicidal properties. They act as synthetic

auxins, which are plant growth hormones. At high concentrations, these synthetic auxins

disrupt the normal hormonal balance in susceptible plants, leading to uncontrolled and

disorganized growth, and ultimately, plant death. This mode of action is particularly effective

against broadleaf weeds.
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Mechanism of Action as a Synthetic Auxin
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Herbicidal Mechanism of Action

Role in Penicillin V Fermentation
Sodium phenoxyacetate serves as a precursor in the industrial fermentation of Penicillin V

(phenoxymethylpenicillin) by the fungus Penicillium chrysogenum. The phenoxyacetate moiety

is incorporated into the penicillin structure by the fungal biosynthetic machinery to form the final

antibiotic.

Stability and Reactivity
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Sodium phenoxyacetate is a stable compound under normal conditions. It is incompatible with

strong oxidizing agents and strong acids. When heated to decomposition, it may emit toxic

fumes of carbon monoxide and carbon dioxide.

Conclusion
This technical guide has provided a detailed overview of the molecular structure and properties

of sodium phenoxyacetate monohydrate. The information presented, including its chemical

and physical properties, spectroscopic data, synthesis and analysis protocols, and biological

relevance, should serve as a valuable resource for researchers and professionals in the fields

of chemistry, pharmacology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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